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Compound of Interest

Compound Name: Amino-PEG12-amine

Cat. No.: B8098876

Essential Safety and Handling Guide for Amino-
PEG12-amine

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical reagents like Amino-PEG12-
amine. This guide provides immediate and essential safety protocols, operational instructions,
and disposal plans to foster a secure and efficient research environment.

Chemical Identifier and Properties

Property Value

Chemical Name Amino-PEG12-amine

CAS Number 361543-12-6[1][2]

Molecular Formula C26H56N2012[1][2]
Molecular Weight 588.7 g/mol [1]

Appearance White solid or colorless liquid
Purity >97%

Solubility Water, DMSO, DCM, DMF
Storage Store at <-20°C
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Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, proper personal protective equipment is mandatory.
The following table summarizes the recommended PPE for handling Amino-PEG12-amine.

PPE Category Item Specifications

Chemical splash goggles
Eye Protection Safety Goggles compliant with ANSI 287.1
standards.

Nitrile or neoprene gloves are

recommended. It is crucial to
Hand Protection Chemical-Resistant Gloves check the manufacturer's glove

compatibility chart for specific

breakthrough times.

A long-sleeved, fully buttoned
lab coat is required. For larger
) quantities or situations with a
Body Protection Laboratory Coat ) ) ]
high potential for splashing, a
chemical-resistant apron worn

over the lab coat is advised.

All handling of Amino-PEG12-
amine, particularly in powdered
form or when preparing

) ) solutions, must be conducted

Respiratory Protection Fume Hood ) N )

in a certified chemical fume
hood. A respirator may be
necessary in poorly ventilated

areas.

Operational Plan: Step-by-Step Handling Protocol

Storage and Preparation:

o Storage: Upon receipt, store Amino-PEG12-amine at or below -20°C.
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o Equilibration: Before use, allow the vial to warm to room temperature to prevent moisture
condensation.

 Inert Atmosphere: To minimize exposure to air, consider handling the compound under an
inert gas such as nitrogen or argon.

» Stock Solution Preparation: As many PEG reagents can be challenging to weigh accurately
due to being low-melting solids, preparing a stock solution is recommended. Dissolve the
compound in an appropriate solvent like DMSO or DMF.

e Solution Storage: Store any unused stock solutions at -20°C under an inert atmosphere.
When accessing the solution, use a syringe with a septum to maintain these conditions.

Handling:

» Always handle the chemical within a certified laboratory chemical fume hood to avoid
inhalation.

e Avoid contact with skin and eyes.
e When handling the solid form, be mindful of dust formation and use appropriate ventilation.

Disposal Plan

Proper disposal of Amino-PEG12-amine and any associated waste is crucial to prevent
environmental contamination and adhere to regulatory compliance.

o Waste Collection: Collect all waste material, including empty containers and contaminated
items, in a suitable, sealed container labeled for hazardous waste disposal.

» Regulatory Compliance: Dispose of all chemical waste in accordance with federal, state, and
local environmental control regulations. Contact your institution's environmental health and
safety department for specific guidance.

Emergency Procedures

First Aid Measures:
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 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial
respiration.

o Skin Contact: In case of skin contact, wash the affected area thoroughly with soap and plenty
of water and remove any contaminated clothing.

» Eye Contact: If the chemical comes into contact with the eyes, flush them with water as a
precaution.

 Ingestion: If swallowed, rinse the mouth with water. Never give anything by mouth to an
unconscious person.

In all cases of significant exposure or if symptoms persist, seek immediate medical attention.

Workflow for Safe Handling of Amino-PEG12-amine
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Caption: Workflow for the safe handling of Amino-PEG12-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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